Cas no 1909317-18-5 (Carbamic acid, N-[4-(4-bromophenyl)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[4-(4-bromophenyl)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• CAS No: 1909317-18-5
• MF: C₂₂H₂₇BrN₂O₂
• MW: 431.365985155106
• CID: 5211547
• Update Time: 2025-05-20

Carbamic acid, N-[4-(4-bromophenyl)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(4-bromophenyl)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C22H27BrN2O2/c1-22(2,3)27-21(26)24-20-15-25(13-16-7-5-4-6-8-16)14-19(20)17-9-11-18(23)12-10-17/h4-12,19-20H,13-15H2,1-3H3,(H,24,26)
• InChI Key： SGFSTWXCDSEANF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C(C2=CC=C(Br)C=C2)CN(CC2=CC=CC=C2)C1

Additional information on Carbamic acid, N-[4-(4-bromophenyl)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester

Research Brief on Carbamic Acid Derivative (CAS: 1909317-18-5) and Its Potential Applications in Chemical Biology and Medicine

The compound Carbamic acid, N-[4-(4-bromophenyl)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (CAS: 1909317-18-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug discovery.

Recent studies have highlighted the role of this carbamic acid derivative as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural framework, featuring a bromophenyl group and a tert-butyl ester, makes it a versatile building block for the development of targeted therapies. Researchers have explored its utility in the design of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs), which are critical in treating diseases such as cancer, inflammation, and neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the synthesis of selective kinase inhibitors. The research demonstrated that modifications to the pyrrolidinyl moiety could enhance binding affinity and selectivity for specific kinase targets, offering a promising avenue for oncology drug development. Additionally, computational modeling studies have predicted favorable pharmacokinetic properties for derivatives of this compound, suggesting potential for oral bioavailability.

Another area of interest is the compound's application in neuropharmacology. Preliminary in vitro assays have shown that certain analogs exhibit activity against neurotransmitter transporters, implicating potential use in the treatment of psychiatric and neurodegenerative conditions. However, further in vivo studies are required to validate these findings and assess safety profiles.

From a synthetic chemistry perspective, recent advancements have optimized the preparation of this compound, achieving higher yields and purity through improved catalytic methods. These developments are crucial for scaling up production and facilitating further biological evaluation. Collaborative efforts between academia and industry are ongoing to explore its full potential in drug discovery pipelines.

In conclusion, Carbamic acid, N-[4-(4-bromophenyl)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester represents a promising scaffold in medicinal chemistry. Its diverse applications, from kinase inhibition to neuropharmacology, underscore its value as a research tool and therapeutic candidate. Future studies should focus on elucidating its mechanism of action and expanding its structural diversity to unlock new therapeutic possibilities.